![molecular formula C10H13ClF3N B6277841 methyl({2-[4-(trifluoromethyl)phenyl]ethyl})amine hydrochloride CAS No. 2763751-12-6](/img/no-structure.png)
methyl({2-[4-(trifluoromethyl)phenyl]ethyl})amine hydrochloride
Overview
Description
Methyl ({2-[4-(trifluoromethyl)phenyl]ethyl})amine hydrochloride (MTFEA·HCl) is an organic compound that is commonly used in chemical synthesis and biological research applications. MTFEA·HCl is a white, crystalline solid with a melting point of about 140 °C and a solubility of 1.6 g/100 mL in water. It is a highly polar compound with a high water solubility and low volatility, making it ideal for a variety of scientific and laboratory applications.
Scientific Research Applications
MTFEA·HCl is a versatile compound that is widely used in scientific research, particularly in the fields of biochemistry and physiology. It is used in a variety of applications, including as a reagent for the synthesis of organic compounds, as a catalyst for biochemical reactions, and as a ligand for the study of protein-ligand interactions.
Mechanism of Action
MTFEA·HCl acts as a nucleophile, meaning that it can donate electrons to form a covalent bond with a substrate. This allows it to react with a variety of organic compounds, including proteins, to form stable complexes. Additionally, MTFEA·HCl can act as a Lewis acid, meaning that it can accept electrons from a substrate to form a covalent bond. This allows it to catalyze a variety of biochemical reactions.
Biochemical and Physiological Effects
MTFEA·HCl has been shown to have a variety of biochemical and physiological effects. It has been used to study the structure and function of proteins and to study the effects of drugs on biological systems. Additionally, MTFEA·HCl has been used to study the effects of hormones on cells and to study the effects of environmental toxins on living organisms.
Advantages and Limitations for Lab Experiments
MTFEA·HCl is an ideal reagent for use in laboratory experiments due to its high water solubility, low volatility, and low toxicity. Additionally, it is relatively inexpensive and easy to obtain, making it a cost-effective reagent for scientific research. However, MTFEA·HCl is a highly polar compound, which can make it difficult to use in certain types of experiments.
Future Directions
MTFEA·HCl has a variety of potential applications in scientific research. It could be used to study the structure and function of proteins, to study the effects of drugs on biological systems, and to study the effects of hormones on cells. Additionally, it could be used in the synthesis of new organic compounds and in the study of environmental toxins. Finally, it could be used to study the effects of environmental pollutants on living organisms.
Synthesis Methods
MTFEA·HCl can be synthesized through a two-step process. The first step involves the reaction of methyl trifluoromethylphenylacetate with ammonia in the presence of an acid catalyst. The second step involves the addition of hydrochloric acid to the reaction mixture, which results in the formation of MTFEA·HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl({2-[4-(trifluoromethyl)phenyl]ethyl})amine hydrochloride involves the reaction of 4-(trifluoromethyl)benzyl chloride with 2-(methylamino)ethylamine in the presence of a base to yield the desired product.", "Starting Materials": [ "4-(trifluoromethyl)benzyl chloride", "2-(methylamino)ethylamine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-(trifluoromethyl)benzyl chloride to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask to deprotonate the chloride", "Add 2-(methylamino)ethylamine to the reaction flask and stir for several hours", "Isolate the product by filtration or extraction", "Treat the product with hydrochloric acid to yield the hydrochloride salt" ] } | |
CAS RN |
2763751-12-6 |
Product Name |
methyl({2-[4-(trifluoromethyl)phenyl]ethyl})amine hydrochloride |
Molecular Formula |
C10H13ClF3N |
Molecular Weight |
239.7 |
Purity |
95 |
Origin of Product |
United States |
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